Cas no 93484-84-5 ((3-Bromo-4-methoxyphenyl)acetone)

• Product Name: (3-Bromo-4-methoxyphenyl)acetone
• CAS No: 93484-84-5
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 4338066
• PubChem ID: 18699271
• Update Time: 2025-06-14

(3-Bromo-4-methoxyphenyl)acetone Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(3-bromo-4-methoxyphenyl)-
• 1-(3-Bromo-4-methoxyphenyl)acetone
• FUXDJXNPHSHGKZ-UHFFFAOYSA-N
• 977-631-1
• 1-(3-Bromo-4-methoxyphenyl)propan-2-one
• (3-Bromo-4-methoxyphenyl)acetone
• 3-bromo-4-methoxyphenylacetone;1-(3-Bromo-4-methoxyphenyl)-2-propanone
• EN300-1912607
• SCHEMBL2853330
• 93484-84-5
• AKOS010793351
• FB67833
• (5-Bromo-4-methoxyphenyl)acetone

• Inchi： 1S/C10H11BrO2/c1-7(12)5-8-3-4-10(13-2)9(11)6-8/h3-4,6H,5H2,1-2H3
• InChI Key： FUXDJXNPHSHGKZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C(Br)=C1)C(=O)C

Computed Properties

• Exact Mass: 241.99424Da
• Monoisotopic Mass: 241.99424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (3-Bromo-4-methoxyphenyl)acetone

Comprehensive Analysis of (3-Bromo-4-methoxyphenyl)acetone (CAS No. 93484-84-5): Properties, Applications, and Industry Insights

(3-Bromo-4-methoxyphenyl)acetone (CAS No. 93484-84-5) is a specialized organic compound with a molecular formula of C₁₀H₁₁BrO₂. This bromo-substituted aromatic ketone features a unique structural combination of a methoxy group and a bromine atom on the phenyl ring, making it a valuable intermediate in synthetic chemistry. Its molecular weight of 243.10 g/mol and distinct physicochemical properties have garnered attention in pharmaceutical research and material science applications.

Recent trends in organic synthesis highlight the growing demand for halogenated aromatic compounds like 93484-84-5. Researchers frequently search for "synthetic routes for bromo-methoxy phenyl derivatives" or "applications of (3-Bromo-4-methoxyphenyl)acetone in drug discovery," reflecting its relevance in modern chemistry. The compound's electron-rich aromatic system enables diverse electrophilic substitution reactions, making it a versatile building block for heterocyclic compound synthesis.

From a spectroscopic characterization perspective, (3-Bromo-4-methoxyphenyl)acetone typically shows characteristic IR absorption bands at 1680-1700 cm^-1 (C=O stretch) and 1250-1270 cm^-1 (C-O-C stretch). Its NMR spectrum displays distinctive proton signals between δ 2.1-2.5 ppm for the acetone methylene protons and δ 3.8-4.0 ppm for the methoxy group. These spectral fingerprints are crucial for quality control in commercial production.

The thermal stability and solubility profile of CAS 93484-84-5 make it particularly useful in fine chemical manufacturing. Industry reports indicate increasing applications in liquid crystal materials and organic electronic components, where its planar aromatic structure contributes to desired mesomorphic properties. Environmental considerations have also prompted studies on "green synthesis methods for brominated acetophenones," aligning with sustainable chemistry initiatives.

In pharmaceutical intermediates development, (3-Bromo-4-methoxyphenyl)acetone serves as a precursor for various biologically active molecules. Patent literature reveals its utility in constructing chiral auxiliaries and enzyme inhibitors. The bromine atom provides an excellent handle for subsequent cross-coupling reactions, while the methoxy group offers opportunities for demethylation or ether cleavage in multi-step syntheses.

Quality specifications for commercial 93484-84-5 typically require ≥98% purity by HPLC analysis, with strict limits on heavy metal contaminants and residual solvents. Storage recommendations emphasize protection from light and moisture in amber glass containers at controlled temperatures. These handling protocols ensure the compound's stability during transportation and long-term storage.

Emerging research explores the compound's potential in photocatalysis and energy storage materials. The conjugated π-system of (3-Bromo-4-methoxyphenyl)acetone shows promising charge transport properties in preliminary studies, sparking interest in "organic semiconductor applications of bromoaromatic ketones." This aligns with current market demands for advanced functional materials in optoelectronic devices.

Regulatory aspects of CAS 93484-84-5 comply with standard chemical safety protocols. While not classified as hazardous under normal handling conditions, appropriate laboratory precautions should be observed. The compound's ecological impact has been evaluated through standard biodegradability tests, with results supporting its responsible use in industrial applications.

The global market for bromo-substituted aromatic ketones shows steady growth, driven by demand from specialty chemical and pharmaceutical sectors. Industry analysts project particular expansion in Asia-Pacific regions, where fine chemical production infrastructure continues to develop. Technical inquiries often focus on "scale-up synthesis of 3-Bromo-4-methoxyphenyl derivatives" and "purification techniques for brominated acetophenones," indicating practical industry concerns.

Future research directions may explore catalytic asymmetric transformations using (3-Bromo-4-methoxyphenyl)acetone as a template, potentially unlocking new chiral building blocks for medicinal chemistry. The compound's structural features continue to inspire investigations into structure-activity relationships and molecular recognition phenomena, maintaining its relevance in cutting-edge chemical research.